N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: N-(7-chloro-4-methoxy-1,3-benzothiazol-2-yl)-2-methyl-N-(pyridin-3-ylmethyl)pyrazole-3-carboxamide
• InChI: InChI=1S/C19H16ClN5O2S/c1-24-14(7-9-22-24)18(26)25(11-12-4-3-8-21-10-12)19-23-16-15(27-2)6-5-13(20)17(16)28-19/h3-10H,11H2,1-2H3
• InChI Key: URJFHOQIXITBLS-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C(=O)N(CC2=CN=CC=C2)C3=NC4=C(C=CC(=C4S3)Cl)OC
• Molecular Formula: C19H16ClN5O2S
• Molecular Weight: 413.9 g/mol

Description

N-(7-chloro-4-methoxybenzo[d]thiazol-2-yl)-1-methyl-N-(pyridin-3-ylmethyl)-1H-pyrazole-5-carboxamide is a useful research compound. Its molecular formula is C19H16ClN5O2S and its molecular weight is 413.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Research has been conducted on the synthesis and characterization of new derivatives similar in structure to the specified compound, emphasizing their potential in developing novel pharmacological agents. For instance, studies on the synthesis of 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives have been explored, with these compounds being analyzed for their cytotoxic activity against various cell lines (Ashraf S. Hassan, T. Hafez, Souad A. Osman, 2014). Such research underscores the methodological advancements and potential therapeutic applications of these compounds.

Biological Activities

Another area of interest is the investigation of the biological activities of novel compounds, including their antimicrobial, anti-inflammatory, and analgesic properties. For example, novel benzodifuranyl derivatives have been synthesized and evaluated for their COX-1/COX-2 inhibitory, analgesic, and anti-inflammatory activities, showing significant potential as therapeutic agents (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020). Additionally, the antimicrobial activity of new pyridine derivatives has been screened, demonstrating variable and modest activity against bacteria and fungi (N. Patel, S. N. Agravat, Faiyazalam M. Shaikh, 2011).

Antitumor and Anticancer Properties

The cytotoxic activities of compounds within this structural class have also been a focus, with studies on pyrazolo[1,5-a]pyrimidines and related Schiff bases examining their effects on human cancer cell lines. These studies aim to establish a structure-activity relationship and assess the potential of these compounds as anticancer agents (Ashraf S. Hassan, T. Hafez, Souad A. Osman, Mamdouh M. Ali, 2015).

Mechanism of Action

Target of Action

Similar compounds have been known to target kinases such as chk1 and chk2 . These kinases play a crucial role in cell cycle regulation and DNA damage response.

Mode of Action

It’s known that kinase inhibitors often work by binding to the atp-binding site of the kinase, thereby preventing the transfer of a phosphate group to the substrate and inhibiting the kinase activity .

Result of Action

As a potential kinase inhibitor, it could lead to cell cycle arrest and apoptosis in cancer cells .